5-(4-methoxybenzylidene)-3-(1-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-5-[(4-methoxyphenyl)methylidene]-3-(1-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H17NO2S2/c1-13(15-6-4-3-5-7-15)20-18(21)17(24-19(20)23)12-14-8-10-16(22-2)11-9-14/h3-13H,1-2H3/b17-12+
• InChI Key: KIAYKWAWZGWBJS-SFQUDFHCSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)N2C(=O)C(=CC3=CC=C(C=C3)OC)SC2=S
• Isomeric SMILES: CC(C1=CC=CC=C1)N2C(=O)/C(=C\C3=CC=C(C=C3)OC)/SC2=S
• Molecular Formula: C19H17NO2S2
• Molecular Weight: 355.5 g/mol

Description

5-(4-methoxybenzylidene)-3-(1-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one, also known as MPTT, is a thiazolidinone derivative that has gained attention in the scientific community for its potential therapeutic applications. MPTT has been studied for its anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

The mechanism of action of 5-(4-methoxybenzylidene)-3-(1-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one is not fully understood. However, it has been suggested that this compound exerts its anti-inflammatory and antioxidant effects by inhibiting the activity of various enzymes and transcription factors involved in the inflammatory response. Additionally, this compound has been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects
This compound has been shown to possess various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. Additionally, this compound has been shown to increase the activity of antioxidant enzymes such as superoxide dismutase and catalase. In cancer cells, this compound has been shown to induce apoptosis by activating the caspase cascade and inhibiting the activity of anti-apoptotic proteins such as Bcl-2.

Advantages and Limitations for Lab Experiments

5-(4-methoxybenzylidene)-3-(1-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to possess potent anti-inflammatory, antioxidant, and anticancer properties. However, this compound also has some limitations. It is not very soluble in water, which can make it difficult to use in certain experiments. Additionally, this compound has not been extensively studied in vivo, which limits its potential clinical applications.

Future Directions

There are several future directions for the study of 5-(4-methoxybenzylidene)-3-(1-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one. One potential direction is to further investigate its mechanism of action in order to better understand its anti-inflammatory, antioxidant, and anticancer properties. Additionally, more studies are needed to determine the efficacy of this compound in vivo and its potential clinical applications. Finally, the development of more water-soluble derivatives of this compound could improve its potential as a therapeutic agent.

Scientific Research Applications

5-(4-methoxybenzylidene)-3-(1-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one has been studied extensively for its potential therapeutic applications. It has been shown to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases such as rheumatoid arthritis, asthma, and inflammatory bowel disease. Additionally, this compound has been studied for its anticancer properties, as it has been shown to induce apoptosis in cancer cells.